Cas no 1704081-38-8 (1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine)

• Product Name: 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine
• CAS No: 1704081-38-8
• MF: C₁₅H₂₂BrClN₂O
• MW: 361.704982280731
• CID: 4703515
• Update Time: 2025-10-30

1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine
• AM88016
• 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine

• Inchi： 1S/C15H22BrClN2O/c1-2-18-7-9-19(10-8-18)6-3-11-20-15-5-4-13(16)12-14(15)17/h4-5,12H,2-3,6-11H2,1H3
• InChI Key： SBUKJVNNLIZHGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OCCCN1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 275
• Topological Polar Surface Area: 15.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine

Introduction to 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine (CAS No. 1704081-38-8)

1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine, also known by its CAS number 1704081-38-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of piperazines, which are widely used in the development of various drugs and chemical intermediates.

The molecular structure of 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine is characterized by a piperazine ring substituted with a bromo-chlorophenyl group and an ethyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for further research and development.

Recent studies have explored the potential of 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine in various therapeutic areas. One notable area of interest is its use as an intermediate in the synthesis of novel pharmaceutical agents. The compound's ability to modulate specific biological pathways has been investigated, with promising results in preclinical studies. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain types of cancer cells, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmaceutical applications, 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine has also been studied for its use in chemical synthesis. Its unique structure makes it a versatile building block for the creation of complex molecules with diverse functionalities. Chemists have utilized this compound to develop novel catalysts and ligands, which have shown improved performance in various catalytic reactions. These advancements have significant implications for the chemical industry, particularly in the areas of fine chemicals and materials science.

The synthesis of 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine typically involves multi-step processes, including the formation of the bromo-chlorophenyl ether and subsequent coupling with 4-ethylpiperazine. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

The physical and chemical properties of 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 65°C to 70°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in a variety of experimental conditions and formulations.

Safety considerations are an important aspect when handling 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure safety. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 1-(3-(4-Bromo-2-chlorophenoxy)propyl)-4-ethylpiperazine (CAS No. 1704081-38-8) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique molecular structure and biological activity make it a valuable candidate for further exploration and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in both medicine and chemistry.